Cas no 1197-20-2 (1,2-Propanedione,1-(5-methyl-2-furanyl)-)

• Product name: 1,2-Propanedione,1-(5-methyl-2-furanyl)-
• CAS No: 1197-20-2
• MF: C₈H₈O₃
• MW: 152.14732
• CID: 231824
• PubChem ID: 70968

1,2-Propanedione,1-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione,1-(5-methyl-2-furanyl)-
• 1-(5-methyl-2-furyl)propane-1,2-dione
• 1-(5-methylfuran-2-yl)propane-1,2-dione
• 1-(5-Methyl-2-furanyl)-1,2-propanedione
• DTXSID10152549
• 1197-20-2
• 1-(5-methyl-2-furyI)-1,2-propanedione
• 1,2-Propanedione, 1-(5-methyl-2-furanyl)-
• 1R75B93FCI
• CSILYJHAPLAXTQ-UHFFFAOYSA-N
• NS00023875
• 1,2-PROPANEDIONE, 1-(5-METHYL-2-FURYL)-
• 1-(5-methyluran-2-yl)propane-1,2-dione
• CHEBI:173649
• EINECS 214-820-3
• UNII-1R75B93FCI
• SCHEMBL11539386
• Q27252790

• Inchi： InChI=1S/C8H8O3/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3
• InChI Key： CSILYJHAPLAXTQ-UHFFFAOYSA-N
• SMILES： CC(C(C1=CC=C(C)O1)=O)=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3A^2
• Tautomer Count: 8

Experimental Properties

• Density: 1.138
• Boiling Point: 231.3°Cat760mmHg
• Flash Point: 99°C
• Refractive Index: 1.481
• PSA: 47.28